Cas no 952195-00-5 ((1,5-dimethyl-1H-pyrazol-4-yl)methyl(ethyl)amine)

• Product Name: (1,5-dimethyl-1H-pyrazol-4-yl)methyl(ethyl)amine
• CAS No: 952195-00-5
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• MDL: MFCD08685651
• CID: 2154102
• PubChem ID: 16394864
• Update Time: 2025-10-10

(1,5-dimethyl-1H-pyrazol-4-yl)methyl(ethyl)amine Chemical and Physical Properties

Names and Identifiers

• ethyl-(1,5-dimethyl-1H-pyrazol-4-ylmethyl)-amine
• N-[(1,5-Dimethyl-1H-pyrazol-4-yl)methyl]-N-ethylamine
• N-[(1,5-dimethylpyrazol-4-yl)methyl]ethanamine
• BBL031060
• HXVHXZXRPXLIIL-UHFFFAOYSA-N
• MFCD08685651
• N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]ethanamine
• CS-0313345
• [(1,5-dimethyl-1H-pyrazol-4-yl)methyl](ethyl)amine
• SCHEMBL2259433
• F2169-0327
• ALBB-007008
• AKOS003673331
• H24347
• VS-10212
• STK256661
• 952195-00-5
• N-((1,5-Dimethyl-1H-pyrazol-4-yl)methyl)ethanamine
• DB-342854
• [(1,5-dimethylpyrazol-4-yl)methyl](ethyl)amine
• (1,5-dimethyl-1H-pyrazol-4-yl)methyl(ethyl)amine

• MDL： MFCD08685651
• Inchi： 1S/C8H15N3/c1-4-9-5-8-6-10-11(3)7(8)2/h6,9H,4-5H2,1-3H3
• InChI Key： HXVHXZXRPXLIIL-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(C=N1)CNCC

Computed Properties

• Exact Mass: 153.126597491Da
• Monoisotopic Mass: 153.126597491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.9Ų

Additional information on (1,5-dimethyl-1H-pyrazol-4-yl)methyl(ethyl)amine

Introduction to (1,5-dimethyl-1H-pyrazol-4-yl)methyl(ethyl)amine (CAS No. 952195-00-5)

(1,5-dimethyl-1H-pyrazol-4-yl)methyl(ethyl)amine (CAS No. 952195-00-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(1-ethylaminomethyl)-1,5-dimethylpyrazole, is characterized by its unique structural features and potential biological activities. The compound's structure consists of a pyrazole ring substituted with methyl groups at positions 1 and 5, and an ethylamine moiety attached to the 4-position through a methyl group. These structural elements contribute to its diverse applications in drug discovery and development.

The synthesis of (1,5-dimethyl-1H-pyrazol-4-yl)methyl(ethyl)amine has been extensively studied, with various methods reported in the literature. One common approach involves the reaction of 4-chloromethyl-1,5-dimethylpyrazole with ethylamine in the presence of a suitable base. This method provides high yields and purity, making it suitable for large-scale production. The compound's synthetic accessibility and functional group versatility make it an attractive candidate for further chemical modifications and derivatization.

In terms of its biological activities, (1,5-dimethyl-1H-pyrazol-4-yl)methyl(ethyl)amine has shown promising results in several areas of research. Recent studies have highlighted its potential as a ligand for various receptors and enzymes. For instance, it has been investigated for its interactions with G protein-coupled receptors (GPCRs), which are important targets in drug discovery due to their involvement in numerous physiological processes and diseases. The compound's ability to modulate GPCR activity could lead to the development of novel therapeutic agents for conditions such as neurological disorders, cardiovascular diseases, and metabolic syndromes.

Additionally, (1,5-dimethyl-1H-pyrazol-4-yl)methyl(ethyl)amine has been explored for its anti-inflammatory properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Further research is needed to elucidate the mechanisms underlying these anti-inflammatory effects and to evaluate their clinical relevance.

The pharmacokinetic properties of (1,5-dimethyl-1H-pyrazol-4-yl)methyl(ethyl)amine have also been investigated to assess its suitability as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and demonstrates good bioavailability. It is metabolized primarily by cytochrome P450 enzymes, with the major metabolites being identified and characterized. These pharmacokinetic characteristics support its potential for further development as a therapeutic agent.

To further enhance the therapeutic potential of (1,5-dimethyl-1H-pyrazol-4-yl)methyl(ethyl)amine, researchers are exploring various strategies for chemical modification and optimization. For example, substituting different functional groups on the pyrazole ring or the ethylamine moiety can lead to compounds with improved potency, selectivity, and pharmacological properties. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict the binding modes and interactions of these modified compounds with their target proteins.

In conclusion, (1,5-dimethyl-1H-pyrazol-4-yl)methyl(ethyl)amine (CAS No. 952195-00-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and diverse biological activities make it an attractive candidate for further investigation and development. Ongoing research efforts aim to optimize its properties and explore its therapeutic potential in various disease areas.